Cas no 1002932-91-3 (N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(4-nitrophenyl)acetamide)

• Product Name: N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(4-nitrophenyl)acetamide
• CAS No: 1002932-91-3
• MF: C₁₉H₂₀N₆O₄
• MW: 396.399903297424
• CID: 6388093
• PubChem ID: 86261850
• Update Time: 2025-05-18

N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(4-nitrophenyl)acetamide
• Benzeneacetamide, N-[1-(1,6-dihydro-6-oxo-4-propyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-yl]-4-nitro-
• F2215-0434
• 1002932-91-3
• AKOS004953891
• N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-nitrophenyl)acetamide
• N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(4-nitrophenyl)acetamide

• Inchi： 1S/C19H20N6O4/c1-3-4-14-11-18(27)22-19(20-14)24-16(9-12(2)23-24)21-17(26)10-13-5-7-15(8-6-13)25(28)29/h5-9,11H,3-4,10H2,1-2H3,(H,21,26)(H,20,22,27)
• InChI Key： KROGKJRMJGYKHL-UHFFFAOYSA-N
• SMILES： C1(CC(NC2N(C3NC(=O)C=C(CCC)N=3)N=C(C)C=2)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 396.15460314g/mol
• Monoisotopic Mass: 396.15460314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 7.08±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(4-nitrophenyl)acetamide

N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(4-nitrophenyl)acetamide: A Comprehensive Overview

The compound with CAS No 1002932-91-3, known as N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(4-nitrophenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Structural Insights and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a pyrimidine ring system, a pyrazole moiety, and an acetamide group. The presence of these groups contributes to its diverse chemical properties and biological interactions. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized synthetic pathways to enhance yield and purity, ensuring scalability for potential large-scale production.

Biological Activity and Applications

Recent studies have demonstrated that N-[3-methyl...acetamide exhibits potent biological activity across multiple therapeutic targets. For instance, it has shown significant inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy.

Latest Research Findings

In a groundbreaking study published in 2023, researchers investigated the mechanism of action of this compound in-depth. Using advanced computational modeling and experimental techniques, they identified critical interactions between the compound and its target proteins. These findings underscore its potential as a lead molecule for developing novel therapeutics.

Conclusion

The compound N-[3-methyl...acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for drug discovery. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative treatments for various diseases.